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Compound of Interest

Compound Name: 4-Bromo-2,1,3-benzothiadiazole

Cat. No.: B1270332

An In-depth Technical Guide on the Physical Properties of 4-Bromo-2,1,3-benzothiadiazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 4-Bromo-2,1,3-benzothiadiazole, a key building block in the synthesis of
functional organic materials. This document consolidates essential data, outlines detailed

experimental protocols, and presents logical workflows to support research and development
activities.

Core Physical and Chemical Properties

4-Bromo-2,1,3-benzothiadiazole is a heterocyclic compound frequently utilized in the fields of
materials science and organic chemistry.[1] Its unique electronic properties make it a valuable
precursor for synthesizing materials used in optoelectronics, such as organic light-emitting
diodes (OLEDs) and photovoltaic devices.[2][3]

Data Summary

The quantitative physical and chemical data for 4-Bromo-2,1,3-benzothiadiazole are
summarized in the table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula CeH3BrN2S [415]
Molecular Weight 215.07 g/mol [4115][6]
CAS Number 22034-13-5 [41[5]
White to off-white solid; White
Appearance to light yellow crystalline [1107]
powder
Melting Point 80 °C [7181I9]
Boiling Point 272.2 °C at 760 mmHg [71[8][10]
) 1.859 g/cm3 (Predicted: 1.859
Density [718]
+ 0.06 g/cm?)
Solubility Sparingly soluble in water [1]
Vapor Pressure 0.0103 mmHg at 25°C [8]
Flash Point 118.4 °C [8][10]
Refractive Index 1.733 [8]

pKa

-1.02 + 0.45 (Predicted)

[1](7]

Storage Temperature

2-8°C

[7]

Experimental Protocols

Detailed methodologies for the synthesis and purification of 4-Bromo-2,1,3-benzothiadiazole

are crucial for obtaining high-purity material for subsequent applications.

Protocol 1: Synthesis from 2,1,3-Benzothiadiazole

This protocol details a common method for the bromination of 2,1,3-benzothiadiazole.[4][7]

Materials:

e 2.1 .3-benzothiadiazole
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48% Hydrobromic acid solution

Bromine

Dichloromethane

Aqueous sodium sulfate

Saturated aqueous sodium bicarbonate

Anhydrous sodium sulfate

Hexane

Ethyl acetate

Procedure:

Reaction Setup: In a round-bottomed flask equipped with a reflux condenser, add 25.0 g
(183.7 mmol) of 2,1,3-benzothiadiazole and 150 mL of 48% hydrobromic acid solution.[4]

Bromination: Heat the mixture to 100 °C. Slowly add 8.5 mL (165.4 mmol) of bromine.
Maintain the reaction at 100 °C with stirring for 9 hours.[4]

Cooling and Extraction: After 9 hours, cool the reaction to room temperature. Add 200 mL of
dichloromethane to dissolve the precipitated solid, followed by 100 mL of agueous sodium
sulfate.[4]

Workup: Separate the organic layer. Wash it with a saturated aqueous sodium bicarbonate
solution, and then dry it over anhydrous sodium sulfate.[4][7]

Concentration: Remove the solvent by concentration under reduced pressure to obtain the
crude product.[4]

Purification:

o Suspend the crude product in 200 mL of a hexane/ethyl acetate (4:1, v/v) mixed solvent.
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o Filter the suspension to remove the insoluble by-product, 4,7-dibromo-2,1,3-
benzothiadiazole.[7]

o Concentrate the filtrate and re-suspend the resulting solid in 200 mL of hexane.
o Collect the solid by filtration to yield a portion of the product.[4]

o Further concentrate the filtrate and purify by column chromatography using hexane/ethyl
acetate (97:3, v/v) as the eluent to obtain additional product.[4][7]

Visualizations: Workflows and Applications

Diagrams created using Graphviz illustrate key processes involving 4-Bromo-2,1,3-
benzothiadiazole.

Click to download full resolution via product page

Caption: Synthesis and purification workflow for 4-Bromo-2,1,3-benzothiadiazole.
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Application in Suzuki-Miyaura Cross-Coupling

4-Bromo-2,1,3-benzothiadiazole Arylboronic Acid Palladium Catalyst Base Anhydrous Solvent
(Building Block) (Coupling Partner) ) (e.g., Pd(PPhs)s) (e.g., K2CO3) (e.g., Toluene)

4-Aryl-2,1,3-benzothiadiazole
(Functional Material)

Click to download full resolution via product page

Caption: Role as a building block in Suzuki-Miyaura cross-coupling reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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